Cas no 102433-06-7 (Urea,N-(cyanomethyl)-N'-1-naphthalenyl-)

• Product Name: Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
• CAS No: 102433-06-7
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 143214
• PubChem ID: 3025279
• Update Time: 2025-04-19

Urea,N-(cyanomethyl)-N'-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
• 1-(cyanomethyl)-3-naphthalen-1-ylurea
• 3-Cyanomethyl-1-(1-naphthyl)urea
• 1-Cyanomethyl-3-(1-naphthyl)urea
• BRN 3312984
• Urea, 1-cyanomethyl-3-(1-naphthyl)-
• 4-12-00-03080 (Beilstein Handbook Reference)
• DTXSID80145089
• 102433-06-7

• Inchi： 1S/C13H11N3O/c14-8-9-15-13(17)16-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,9H2,(H2,15,16,17)
• InChI Key： CXARBRPTZKQICA-UHFFFAOYSA-N
• SMILES： O=C(NCC#N)NC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92